Cas no 111198-03-9 (1H-Benzotriazole,1-[(phenylthio)methyl]-)

1H-Benzotriazole,1-[(phenylthio)methyl]- Properties

Names and Identifiers

• 1H-Benzotriazole,1-[(phenylthio)methyl]-
• 1-(phenylsulfanylmethyl)benzotriazole
• 1-[(Phenylthio)Methyl]-1H-Benzotriazole
• 1-((phenylthio)methyl)-1H-benzo[1,2,3]-triazole
• 1-((phenylthio)methyl)-1h-benzotriazole
• 1-phenylthiomethyl-1H-benzotriazole
• AC1LGY5C
• ACMC-20dspn
• BIDD:GT0012
• SureCN2493534
• 1-[(PHENYLTHIO)METHYL]-1H-BENZOTRIAZOLE
• DTXSID60357486
• SCHEMBL2493534
• benzotriazol-1-ylphenylthiomethane
• AKOS015889145
• 1-[(Phenylthio)methyl]-1H-benzotriazole, 97%
• 1-[(Phenylsulfanyl)methyl]-1H-benzotriazole
• J-002541
• 1-((Phenylthio)methyl)-1H-benzo[d][1,2,3]triazole
• 111198-03-9
• 1-(phenylthiomethyl)-1H-benzo[d][1,2,3]triazole
• 1-[(Phenylthio)methyl]-1H-benzotriazole
• AE-018/31859027
• 1-[(PHENYLSULFANYL)METHYL]-1,2,3-BENZOTRIAZOLE
• 1H-1,2,3-benzotriazol-1-ylmethyl phenyl sulfide
• +Expand

• MDL： MFCD00274643
• InChIKey： OEGFHZKARGKVAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11N3S/c1-2-6-11(7-3-1)17-10-16-13-9-5-4-8-12(13)14-15-16/h1-9H,10H2
• SMILES： C1=CC=C(C=C1)SCN2C3=CC=CC=C3N=N2

Computed Properties

• Exact Mass: 241.06753
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 241.067
• Heavy Atom Count: 17
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56A^2

Experimental Properties

• LogP: 3.18110
• PSA: 30.71
• Melting Point: 89-92 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined